4-(tert-butyl)-N-(4-(4-(4-methoxyphenyl)piperazine-1-carbonyl)benzyl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[[4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C29H35N3O4S/c1-29(2,3)24-9-15-27(16-10-24)37(34,35)30-21-22-5-7-23(8-6-22)28(33)32-19-17-31(18-20-32)25-11-13-26(36-4)14-12-25/h5-16,30H,17-21H2,1-4H3
• InChI Key: YEMJAINJHVHMPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C29H35N3O4S
• Molecular Weight: 521.7 g/mol
• CAS No.: 727689-24-9

Description

This compound is a benzenesulfonamide derivative featuring a 4-(tert-butyl)phenyl group linked via a benzyl spacer to a piperazine-1-carbonyl moiety substituted with a 4-methoxyphenyl group. Its structural complexity arises from three key pharmacophores:

• 4-Methoxyphenylpiperazine: Modulates receptor binding through methoxy-mediated hydrogen bonding and aromatic interactions .

Biological Activity

The compound 4-(tert-butyl)-N-(4-(4-(4-methoxyphenyl)piperazine-1-carbonyl)benzyl)benzenesulfonamide is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{34}N_{4}O_{3}S$, with a molecular weight of approximately 462.63 g/mol. The structure features a sulfonamide group, which is often associated with antibacterial properties, alongside a piperazine moiety that can influence central nervous system activity.

Antimicrobial Activity

Research indicates that sulfonamides exhibit significant antimicrobial properties. The compound's sulfonamide group likely contributes to inhibition of bacterial folate synthesis, a common mechanism among this class of drugs. Studies have shown that related compounds can effectively combat both Gram-positive and Gram-negative bacteria by disrupting essential metabolic pathways .

Antiviral Properties

Recent investigations into heterocyclic compounds have highlighted their potential as antiviral agents. The piperazine component may enhance the compound's ability to interfere with viral replication processes, particularly in RNA viruses .

In Vitro Studies

• Antibacterial Activity : In vitro tests demonstrated that derivatives of the compound exhibited minimum inhibitory concentrations (MICs) ranging from 15.625 to 125 μM against various bacterial strains, including MRSA (Methicillin-resistant Staphylococcus aureus) and Enterococcus species .
• Antiviral Efficacy : A study focused on related piperazine derivatives showed effective inhibition of viral RNA polymerase, suggesting potential utility in treating viral infections such as Hepatitis C .

Cytotoxicity and Selectivity

Cytotoxicity assays indicated that while the compound exhibits antimicrobial properties, it maintains a favorable selectivity index, indicating lower toxicity to human cells compared to bacterial cells . This selectivity is crucial for therapeutic applications.

Data Tables

Activity Type	Target Organism	MIC (μM)	Reference
Antibacterial	MRSA	62.5
Antibacterial	Enterococcus spp.	125
Antiviral	HCV	EC50: 32.2
Cytotoxicity	Human Cells	>100

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Modifications

The following table summarizes key structural analogs and their variations:

Compound Name / ID	Key Structural Differences	Biological Relevance / Data (if available)	Reference
Target Compound	4-(tert-butyl)benzenesulfonamide + 4-methoxyphenylpiperazine	N/A (hypothesized: chemokine receptor modulation)
N-(4-(tert-butyl)benzyl)-4-((diethylamino)methyl)-N-methylbenzenesulfonamide (5j)	Diethylamino group replaces piperazine; tert-butyl retained	56% purity; chemokine receptor inhibition candidate
3-Fluoro-N-(3-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenyl)benzenesulfonamide	Fluorine substituent on sulfonamide; 3-position carbonyl linkage	Improved solubility; potential CNS activity
N-(4-butylphenyl)-3-(4-(2-chlorophenyl)piperazine-1-carbonyl)-4-methylbenzenesulfonamide	Chlorophenylpiperazine; butylphenyl substituent	Anticancer screening candidate (no explicit data)
4-tert-butyl-N-(4-methylpiperazine-1-carbothioyl)benzamide	Carbothioyl replaces carbonyl; methylpiperazine	Kinase inhibition (hypothetical)

Structure-Activity Relationship (SAR) Insights

A. Sulfonamide Modifications

• tert-Butyl vs. smaller alkyl groups : The tert-butyl group in the target compound and 5j enhances metabolic stability compared to methyl or ethyl analogs, as evidenced by higher purity in some derivatives (e.g., 5j: 56% vs. 5g: 21% purity) .
• Electron-withdrawing substituents : Fluorine at the sulfonamide meta-position (as in ) may improve solubility without compromising receptor affinity.

B. Piperazine Substitutions

• 4-Methoxyphenyl vs. chlorophenyl : The methoxy group in the target compound and facilitates hydrogen bonding with target receptors, whereas chlorophenyl () introduces steric and electronic effects that may alter selectivity.
• Carbonyl vs.

C. Benzyl Spacer Modifications

• Methyl vs. tert-butyl : Methyl groups (as in ) reduce steric hindrance, possibly increasing binding pocket accessibility, while tert-butyl (target compound) favors hydrophobic interactions.